4-tert-Butyl-N-(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)benzenesulfonamide
4-tert-Butyl-N-(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)benzenesulfonamide
Bosentan Related Compound 3 is an intermediate of Bosentan.
Brand Name:
Vulcanchem
CAS No.:
150727-06-3
VCID:
VC21347659
InChI:
InChI=1S/C25H24ClN5O4S/c1-25(2,3)16-10-12-17(13-11-16)36(32,33)31-22-20(35-19-9-6-5-8-18(19)34-4)21(26)29-24(30-22)23-27-14-7-15-28-23/h5-15H,1-4H3,(H,29,30,31)
SMILES:
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)Cl)OC4=CC=CC=C4OC
Molecular Formula:
C25H24ClN5O4S
Molecular Weight:
526 g/mol
4-tert-Butyl-N-(6-chloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidin-4-yl)benzenesulfonamide
CAS No.: 150727-06-3
Cat. No.: VC21347659
Molecular Formula: C25H24ClN5O4S
Molecular Weight: 526 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Bosentan Related Compound 3 is an intermediate of Bosentan. |
|---|---|
| CAS No. | 150727-06-3 |
| Molecular Formula | C25H24ClN5O4S |
| Molecular Weight | 526 g/mol |
| IUPAC Name | 4-tert-butyl-N-[6-chloro-5-(2-methoxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C25H24ClN5O4S/c1-25(2,3)16-10-12-17(13-11-16)36(32,33)31-22-20(35-19-9-6-5-8-18(19)34-4)21(26)29-24(30-22)23-27-14-7-15-28-23/h5-15H,1-4H3,(H,29,30,31) |
| Standard InChI Key | XKISWHVJIZSPSC-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)Cl)OC4=CC=CC=C4OC |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)Cl)OC4=CC=CC=C4OC |
| Appearance | Off-White to Pale Yellow Solid |
| Melting Point | 212-214°C |
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